Cas no 887593-57-9 (4-(hydrazinylmethyl)quinoline)
4-(hydrazinylmethyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 4-(hydrazinylmethyl)-
- 4-(Hydrazinylmethyl)quinoline
- 4-(hydrazinylmethyl)quinoline
-
- MDL: MFCD07786372
- Inchi: 1S/C10H11N3/c11-13-7-8-5-6-12-10-4-2-1-3-9(8)10/h1-6,13H,7,11H2
- InChI Key: OHTXXFBFRSFGJJ-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C(CNN)=CC=1
4-(hydrazinylmethyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357659-50mg |
4-(Hydrazinylmethyl)quinoline |
887593-57-9 | 98% | 50mg |
¥22680.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357659-100mg |
4-(Hydrazinylmethyl)quinoline |
887593-57-9 | 98% | 100mg |
¥20364.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357659-250mg |
4-(Hydrazinylmethyl)quinoline |
887593-57-9 | 98% | 250mg |
¥23043.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357659-500mg |
4-(Hydrazinylmethyl)quinoline |
887593-57-9 | 98% | 500mg |
¥24026.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1357659-1g |
4-(Hydrazinylmethyl)quinoline |
887593-57-9 | 98% | 1g |
¥25038.00 | 2024-04-26 | |
| Enamine | EN300-275673-1g |
4-(hydrazinylmethyl)quinoline |
887593-57-9 | 1g |
$699.0 | 2023-09-10 | ||
| Enamine | EN300-275673-5g |
4-(hydrazinylmethyl)quinoline |
887593-57-9 | 5g |
$2028.0 | 2023-09-10 | ||
| Enamine | EN300-275673-10g |
4-(hydrazinylmethyl)quinoline |
887593-57-9 | 10g |
$3007.0 | 2023-09-10 | ||
| Enamine | EN300-275673-0.05g |
4-(hydrazinylmethyl)quinoline |
887593-57-9 | 95.0% | 0.05g |
$587.0 | 2025-03-20 | |
| Enamine | EN300-275673-0.1g |
4-(hydrazinylmethyl)quinoline |
887593-57-9 | 95.0% | 0.1g |
$615.0 | 2025-03-20 |
4-(hydrazinylmethyl)quinoline Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 4-(hydrazinylmethyl)quinoline
4-(Hydrazinylmethyl)Quinoline: A Comprehensive Overview
The compound with CAS No. 887593-57-9, commonly referred to as 4-(hydrazinylmethyl)quinoline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of quinoline, a heterocyclic aromatic compound, with a hydrazine group attached to the fourth position of the quinoline ring. The structure of 4-(hydrazinylmethyl)quinoline makes it a versatile molecule with potential applications in drug design, materials science, and chemical synthesis.
Recent studies have highlighted the unique properties of 4-(hydrazinylmethyl)quinoline, particularly its ability to act as a precursor in the synthesis of various bioactive compounds. The hydrazine group in this molecule is known to facilitate the formation of imine bonds, which are crucial in the construction of complex molecular architectures. This property has led researchers to explore its role in the development of novel anti-cancer agents and other therapeutic agents.
One of the most promising applications of 4-(hydrazinylmethyl)quinoline lies in its potential as a building block for constructing heterocyclic compounds with enhanced pharmacological activities. For instance, researchers have demonstrated that this compound can be used to synthesize quinazoline derivatives, which are known for their anti-inflammatory and anti-cancer properties. The ability to modify the quinoline ring with different substituents further expands the scope of its applications in drug discovery.
In addition to its role in drug design, 4-(hydrazinylmethyl)quinoline has also been investigated for its potential in materials science. The aromaticity and conjugation within the quinoline ring make it an attractive candidate for use in organic electronics. Recent studies have explored its ability to form self-assembled monolayers and its potential as a component in organic photovoltaic devices. These findings underscore the versatility of this compound across multiple disciplines.
The synthesis of 4-(hydrazinylmethyl)quinoline typically involves a two-step process: first, the preparation of quinoline derivatives with appropriate substituents, followed by the introduction of the hydrazine group. This method ensures high yields and good purity, making it suitable for large-scale production. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis and catalytic methods, to optimize the production process and improve efficiency.
From an environmental standpoint, 4-(hydrazinylmethyl)quinoline has been shown to exhibit low toxicity in preliminary studies, which is a critical factor for its consideration in pharmaceutical applications. However, further research is needed to fully understand its safety profile and environmental impact.
In conclusion, 4-(hydrazinylmethyl)quinoline is a multifaceted compound with significant potential across various scientific domains. Its unique structure, versatile reactivity, and promising applications make it a subject of ongoing research interest. As new discoveries emerge, this compound is expected to play an increasingly important role in advancing both academic research and industrial applications.
887593-57-9 (4-(hydrazinylmethyl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)